Cas no 88779-08-2 (1-Naphthalenol, 4-[(5-nitro-2-thiazolyl)azo]-)

• Product name: 1-Naphthalenol, 4-[(5-nitro-2-thiazolyl)azo]-
• CAS No: 88779-08-2
• MF: C₁₃H₈N₄O₃S
• MW: 300.292620658875
• CID: 621681
• PubChem ID: 136235960

1-Naphthalenol, 4-[(5-nitro-2-thiazolyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 4-[(5-nitro-2-thiazolyl)azo]-
• 4-[(5-nitro-1,3-thiazol-2-yl)hydrazinylidene]naphthalen-1-one
• 4-[2-(5-Nitro-1,3-thiazol-2-yl)hydrazinylidene]naphthalen-1(4H)-one
• DTXSID50750164
• 88779-08-2

• Inchi： InChI=1S/C13H8N4O3S/c18-11-6-5-10(8-3-1-2-4-9(8)11)15-16-13-14-7-12(21-13)17(19)20/h1-7,18H
• InChI Key： DEVYUOBFVYJBKY-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=NC=C(S3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.03171130g/mol
• Monoisotopic Mass: 300.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų
• XLogP3: 4.1